4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol

Specification

• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 4-[(2-chlorophenyl)methyl]-2-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C18H17ClN2O2/c1-12-16(11-13-5-3-4-6-17(13)19)18(22)21(20-12)14-7-9-15(23-2)10-8-14/h3-10,20H,11H2,1-2H3
• Standard InChI Key: GBSRQGHDNPLMTI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)OC)CC3=CC=CC=C3Cl
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)OC)CC3=CC=CC=C3Cl

Introduction

Synthesis of Pyrazole Derivatives

Pyrazole derivatives are typically synthesized through condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds. For example, 3-methyl-1-phenyl-5-pyrazolone can react with benzaldehydes to form various pyrazole derivatives. Although the exact synthesis method for 4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol is not specified, it likely involves similar principles.

Biological Activities of Pyrazole Derivatives

Pyrazoles have been extensively studied for their biological activities:

• Anticancer Activity: Some pyrazole derivatives have shown cytotoxic effects against human cancer cell lines, making them potential anticancer agents.

• Antimicrobial Activity: Pyrazoles have demonstrated antimicrobial properties, effective against both Gram-positive and Gram-negative bacteria.

• Antioxidant Activity: Many pyrazole derivatives exhibit antioxidant properties, which can be beneficial in reducing oxidative stress in biological systems.

Structural Characteristics

While specific structural data for 4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol is not available, pyrazole derivatives generally have a five-membered ring structure with two nitrogen atoms. The presence of substituents like 2-chlorobenzyl and 4-methoxyphenyl can influence the compound's physical and biological properties.

Potential Applications

Given the broad range of biological activities associated with pyrazole derivatives, 4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol could potentially be explored for applications in medicine, particularly in the development of new drugs targeting cancer, microbial infections, or oxidative stress-related conditions.